Cas no 83553-60-0 (4-(Methylthio)-1H-imidazole)

• Product Name: 4-(Methylthio)-1H-imidazole
• CAS No: 83553-60-0
• MF: C₄H₆N₂S
• MW: 114.168838977814
• MDL: MFCD03844702
• CID: 90848
• PubChem ID: 13084405
• Update Time: 2025-06-27

4-(Methylthio)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(Methylthio)-1H-imidazole
• 5-(methylthio)-1H-Imidazole
• 5-methylsulfanyl-1H-imidazole
• Mercaptomethylimidazol
• 83553-60-0
• 5-(methylsulfanyl)-1H-imidazole
• C4H6N2S
• AKOS015852548
• W17049
• 4-(Methylthio)imidazole
• 4-(methylsulfanyl)-1H-imidazole
• DTXSID30517671
• AKOS006375818
• 5-Methyl-thioimidazol
• MFCD03844702
• AS-59153
• A1-50284
• SCHEMBL10934277
• SCHEMBL1145733
• J-513775
• CS-0062039
• FT-0682337
• AMY36581
• DB-075947

• MDL： MFCD03844702
• Inchi： 1S/C4H6N2S/c1-7-4-2-5-3-6-4/h2-3H,1H3,(H,5,6)
• InChI Key： NLIJIXLRIYPOHM-UHFFFAOYSA-N
• SMILES： S(C)C1=CN=CN1

Computed Properties

• Exact Mass: 114.02500
• Monoisotopic Mass: 114.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 329.2°C at 760 mmHg
• Flash Point: 152.9°C
• Refractive Index: 1.588
• PSA: 53.98000
• LogP: 1.13160

4-(Methylthio)-1H-imidazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-(Methylthio)-1H-imidazole

Recent Advances in the Study of 4-(Methylthio)-1H-imidazole (CAS: 83553-60-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(Methylthio)-1H-imidazole (CAS: 83553-60-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a methylthio group attached to the imidazole ring, has been the subject of numerous studies aimed at exploring its biological activities and synthetic utility. Recent literature highlights its role as a versatile scaffold in drug discovery, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

One of the most promising areas of research involving 4-(Methylthio)-1H-imidazole is its application in the inhibition of key enzymes involved in inflammatory and infectious diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a critical enzyme in the inflammatory pathway. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing that the methylthio moiety plays a crucial role in enhancing the compound's affinity for the enzyme's active site. These findings suggest potential applications in the development of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(Methylthio)-1H-imidazole has shown remarkable antimicrobial activity. A recent Nature Communications article (2024) reported the synthesis of a series of imidazole derivatives, including 4-(Methylthio)-1H-imidazole, and their evaluation against multidrug-resistant bacterial strains. The results indicated that these compounds disrupt bacterial cell membrane integrity, leading to cell lysis. Notably, the methylthio group was found to enhance the compounds' permeability across bacterial membranes, making them particularly effective against Gram-negative pathogens. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.

The synthetic versatility of 4-(Methylthio)-1H-imidazole has also been a focal point of recent research. A 2024 study in Organic Letters detailed a novel, high-yield synthetic route for this compound using palladium-catalyzed cross-coupling reactions. This method not only improves the efficiency of production but also allows for the introduction of diverse functional groups, enabling the creation of a broad library of derivatives for further biological testing. Such advancements in synthetic chemistry are critical for accelerating the drug discovery process.

Despite these promising developments, challenges remain in the clinical translation of 4-(Methylthio)-1H-imidazole-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. However, the compound's demonstrated biological activities and synthetic adaptability position it as a valuable candidate for future pharmaceutical development. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential.

In conclusion, 4-(Methylthio)-1H-imidazole (CAS: 83553-60-0) represents a compelling area of study in chemical biology and pharmaceutical research. Its dual role as a bioactive molecule and a synthetic building block underscores its importance in the development of new therapeutic agents. As research continues to uncover its diverse applications, this compound is poised to make significant contributions to the treatment of inflammatory diseases, bacterial infections, and beyond.